Carbamic acid, diethyldithio-, tin(II) salt

• CAS RN: 16248-90-1
• Molecular Formula: C10H20N2S4Sn
• Molecular Weight: 415.3 g/mol
• IUPAC Name: N,N-diethylcarbamodithioate;tin(2+)
• InChI: InChI=1S/2C5H11NS2.Sn/c2*1-3-6(4-2)5(7)8;/h2*3-4H2,1-2H3,(H,7,8);/q;;+2/p-2
• InChI Key: UXPVPFVRBBOKPF-UHFFFAOYSA-L
• SMILES: CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Sn+2]
• synonyms: Bis(diethyldithiocarbamic acid) tin(II) salt

Description

Carbamic acid, diethyldithio-, tin(II) salt is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a white to light yellow crystalline powder that is soluble in water and organic solvents. The compound is also known as stannous carbamodithioate and is commonly used as a reducing agent.

Mechanism Of Action

The mechanism of action of carbamic acid, diethyldithio-, tin(II) salt is based on its ability to donate electrons to other molecules. This property makes it an effective reducing agent in chemical reactions. In biological systems, the compound has been shown to have antioxidant properties, which can protect cells from oxidative stress.

Biochemical And Physiological Effects

Carbamic acid, diethyldithio-, tin(II) salt has been shown to have a variety of biochemical and physiological effects. It has been shown to protect cells from oxidative stress, which can lead to cell damage and death. The compound has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages And Limitations For Lab Experiments

One of the main advantages of using carbamic acid, diethyldithio-, tin(II) salt in lab experiments is its ability to act as a reducing agent. This property makes it useful in a variety of chemical reactions. However, the compound can be unstable and may decompose over time, which can limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on carbamic acid, diethyldithio-, tin(II) salt. One area of interest is its potential use as an antioxidant in food and cosmetic products. The compound has also been studied for its potential use in cancer treatment, as it has been shown to have anti-tumor properties. Additionally, research on the compound's potential use as a catalyst in chemical reactions is ongoing.

Synthesis Methods

The synthesis of carbamic acid, diethyldithio-, tin(II) salt involves the reaction between stannous chloride and ammonium thiocarbamate in the presence of water. The reaction results in the formation of a white precipitate, which is then washed and dried to obtain the final product.

Scientific Research Applications

Carbamic acid, diethyldithio-, tin(II) salt has been extensively studied for its potential applications in various scientific fields, including chemistry, biology, and medicine. It has been used as a reducing agent in organic synthesis, as a catalyst in polymerization reactions, and as a stabilizer for PVC.